Cas no 1337710-27-6 (2-amino-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-ol)

• Product Name: 2-amino-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-ol
• CAS No: 1337710-27-6
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 5959238
• PubChem ID: 130143140
• Update Time: 2025-05-24

2-amino-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-ol
• 2-amino-2-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-1-ol
• EN300-1837462
• 1337710-27-6

• Inchi： 1S/C12H19N3O/c1-12(13,9-16)10-5-4-6-14-11(10)15-7-2-3-8-15/h4-6,16H,2-3,7-9,13H2,1H3
• InChI Key： KAGJGDPYYYTFJV-UHFFFAOYSA-N
• SMILES： OCC(C)(C1=CC=CN=C1N1CCCC1)N

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.4Ų

Additional information on 2-amino-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-ol

2-Amino-2-(Pyrrolidin-1-yl)Pyridin-3-ylPropan-1-ol: A Comprehensive Overview

The compound 2-amino-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-ol, identified by the CAS registry number 1337710-27-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines an amino group, a pyrrolidine ring, and a pyridine moiety, all interconnected through a propanol backbone. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it accessible for further research and development.

The structural complexity of 2-amino-2-(pyrrolidin-1-yl)pyridin lies in its ability to form hydrogen bonds and engage in π-interactions, which are crucial for its bioactivity. Studies have shown that this compound exhibits promising pharmacological properties, particularly in the realm of neuroprotective agents. Researchers have explored its potential as a therapeutic candidate for neurodegenerative diseases such as Alzheimer's and Parkinson's, where its ability to modulate neurotransmitter systems has been extensively investigated.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitutions and cyclizations. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of production but also aligns with the principles of green chemistry, making it environmentally friendly.

Recent studies have also highlighted the role of 2-amino-pyridine derivatives in drug delivery systems. The presence of hydroxyl and amino groups allows for the conjugation of this compound with various biomolecules, enabling targeted drug delivery. This property has led to its exploration in nanotechnology-based therapies, where it can serve as a scaffold for attaching therapeutic agents and imaging probes.

The pharmacokinetic profile of this compound has been evaluated in preclinical models, revealing favorable absorption and distribution characteristics. Its ability to cross the blood-brain barrier makes it particularly suitable for central nervous system-related applications. Additionally, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity at therapeutic concentrations, further supporting its potential as a drug candidate.

In conclusion, 2-amino-2-(pyrrolidin-1-yl)pyridin represents a promising molecule with diverse applications in the fields of medicine and materials science. Ongoing research continues to uncover new insights into its structure-function relationships and bioavailability, paving the way for its translation into clinical practice. As advancements in synthetic methods and drug delivery systems progress, this compound is poised to play a pivotal role in addressing unmet medical needs.